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Compound of Interest

Compound Name: N-Formylglycine-d2

Cat. No.: B12379050 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides detailed

procedures for the proper disposal of N-Formylglycine-d2, a deuterated form of the

endogenous metabolite N-Formylglycine. While N-Formylglycine is not classified as a

hazardous substance, adherence to proper disposal protocols is essential for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, consult the Safety Data Sheet (SDS) for N-

Formylglycine as a reference, as a specific SDS for the deuterated version may not be

available. Always wear appropriate personal protective equipment (PPE), including safety

glasses with side shields or goggles, and chemical-resistant gloves. Handle the compound in a

well-ventilated area to avoid inhalation of any dust. In case of accidental contact, follow

standard first aid measures.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

Skin Contact: Wash off immediately with plenty of soap and water for at least 15-20 minutes.

Remove contaminated clothing. Seek medical attention if irritation develops.
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention if symptoms occur.

Ingestion: Do not induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Never give anything by mouth to an unconscious person. Get medical attention if

symptoms occur.

Disposal Plan and Procedures
The disposal of N-Formylglycine-d2 should be conducted in accordance with local, state, and

federal regulations. As it is considered a non-hazardous chemical, the disposal procedure is

generally straightforward.

Step 1: Waste Characterization

Confirm that the N-Formylglycine-d2 waste is not mixed with any hazardous substances. If it

has been contaminated with a hazardous chemical, it must be treated as hazardous waste and

disposed of accordingly.

Step 2: Containerization and Labeling

Place the solid N-Formylglycine-d2 waste in a designated, sealed, and properly labeled

container. The container should be compatible with the chemical.

The label should clearly identify the contents as "N-Formylglycine-d2 Waste" and include

the date of accumulation.

Step 3: Disposal Route

For pure, uncontaminated N-Formylglycine-d2, the recommended disposal method is as non-

hazardous solid waste.

Small Quantities: For small amounts typically used in research, the solid waste can be

collected by the institution's environmental health and safety (EHS) office for disposal.

Decontamination of Labware: Glassware and other lab equipment contaminated with N-
Formylglycine-d2 should be decontaminated by washing with an appropriate solvent (e.g.,
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water, as it is soluble in water) or detergent. The resulting wash solution can typically be

disposed of down the sanitary sewer, followed by a copious amount of water.

Quantitative Data Summary
Property Value Source

Physical State Solid Powder [1]

Appearance White [1]

Solubility Soluble in water [2]

Hazard Classification
Not considered a hazardous

substance
[3][4]

Disposal Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of N-Formylglycine-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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